Cas no 54413-84-2 (Methyl 2-iodo-4-methoxybenzoate)
Methyl 2-iodo-4-methoxybenzoate is a substituted benzoate ester featuring both iodo and methoxy functional groups, making it a versatile intermediate in organic synthesis. The iodine substituent at the 2-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, while the 4-methoxy group contributes to electron-donating effects, influencing regioselectivity in further transformations. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. Its crystalline solid form and well-defined structure ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to potential sensitivity to light and moisture.
54413-84-2 structure
Product Name:Methyl 2-iodo-4-methoxybenzoate
CAS No:54413-84-2
MF:C9H9IO3
MW:292.070435285568
CID:2168000
Update Time:2025-10-12
Methyl 2-iodo-4-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-iodo-4-methoxybenzoate
- 2-Iodo-4-methoxy-benzoic acid methyl ester
-
- Inchi: 1S/C9H9IO3/c1-12-6-3-4-7(8(10)5-6)9(11)13-2/h3-5H,1-2H3
- InChI Key: VCRNSLCBMOIYEN-UHFFFAOYSA-N
- SMILES: IC1C=C(C=CC=1C(=O)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
Methyl 2-iodo-4-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M263208-50mg |
Methyl 2-Iodo-4-methoxybenzoate |
54413-84-2 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M263208-100mg |
Methyl 2-Iodo-4-methoxybenzoate |
54413-84-2 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M263208-500mg |
Methyl 2-Iodo-4-methoxybenzoate |
54413-84-2 | 500mg |
$ 275.00 | 2022-06-04 | ||
| Alichem | A019094174-10g |
Methyl 2-iodo-4-methoxybenzoate |
54413-84-2 | 95% | 10g |
$603.00 | 2023-09-01 | |
| Alichem | A019094174-25g |
Methyl 2-iodo-4-methoxybenzoate |
54413-84-2 | 95% | 25g |
$1278.36 | 2023-09-01 | |
| Alichem | A019094174-100g |
Methyl 2-iodo-4-methoxybenzoate |
54413-84-2 | 95% | 100g |
$2706.80 | 2023-09-01 | |
| Chemenu | CM361281-250mg |
Methyl 2-iodo-4-methoxybenzoate |
54413-84-2 | 95%+ | 250mg |
$54 | 2022-06-11 | |
| Chemenu | CM361281-1g |
Methyl 2-iodo-4-methoxybenzoate |
54413-84-2 | 95%+ | 1g |
$159 | 2022-06-11 | |
| Chemenu | CM361281-5g |
Methyl 2-iodo-4-methoxybenzoate |
54413-84-2 | 95%+ | 5g |
$498 | 2022-06-11 | |
| Apollo Scientific | OR450032-1g |
Methyl 2-iodo-4-methoxybenzoate |
54413-84-2 | 97% | 1g |
£38.00 | 2025-02-20 |
Methyl 2-iodo-4-methoxybenzoate Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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